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Introduction

Arogenic acid, and its conjugate base arogenate which predominates at physiological pH, is a
critical intermediate in the biosynthesis of the aromatic amino acids L-phenylalanine and L-
tyrosine in many plants and microorganisms.[1] Its unique position at a key branch point in
aromatic amino acid metabolism makes the enzymes involved in its synthesis and conversion
attractive targets for the development of herbicides and antimicrobial agents. This technical
guide provides an in-depth overview of the core biochemical properties of arogenic acid,
including its biosynthesis, enzymatic conversions, and relevant quantitative data. Detailed
experimental protocols for the key enzymes in its metabolic pathway are also provided to
facilitate further research and drug discovery efforts.

Physicochemical Properties

Arogenic acid is an unstable molecule, particularly in acidic conditions where it is
guantitatively converted to phenylalanine.[2] Its disodium salt form exhibits greater stability
when lyophilized at a basic pH (7.5) and stored at room temperature, although it remains
thermally labile.[2]
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Property Value/Description Reference
Molecular Formula C10H13NOs [31[4]
Molar Mass 227.216 g-mol—* [4]
Stability U:stable, especially at acidic 4]
pH.

1-[(2S)-2-amino-2-
carboxyethyl]-4-

IUPAC Name , [4]
hydroxycyclohexa-2,5-diene-1-

carboxylic acid

Synonyms Arogenate, Pretyrosine [5]

Biosynthesis and Metabolic Fate of Arogenic Acid

Arogenic acid is synthesized from prephenate via transamination, a reaction catalyzed by
prephenate aminotransferase (PAT). It then serves as a substrate for two key enzymes that
channel it towards either phenylalanine or tyrosine biosynthesis.[1]

o Arogenate Dehydratase (ADT) catalyzes the dehydration and decarboxylation of arogenate
to yield L-phenylalanine.

e Arogenate Dehydrogenase (ADH) catalyzes the NAD(P)*-dependent oxidative
decarboxylation of arogenate to produce L-tyrosine.[4]

The presence and activity of these enzymes vary across different organisms, with some
utilizing the arogenate pathway exclusively, while others employ alternative routes involving
phenylpyruvate or 4-hydroxyphenylpyruvate.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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